Cas no 256472-68-1 (1,2-Etanodiol, 1-(2,3-dihidro-4-benzofuranil)-, (1S)-)
256472-68-1 structure
Product Name:1,2-Etanodiol, 1-(2,3-dihidro-4-benzofuranil)-, (1S)-
CAS No:256472-68-1
MF:C10H12O3
MW:180.200483322144
CID:2620423
PubChem ID:101000243
Update Time:2025-04-21
1,2-Etanodiol, 1-(2,3-dihidro-4-benzofuranil)-, (1S)- Chemical and Physical Properties
Names and Identifiers
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- (S)-1-(2,3-Dihydrobenzofuran-4-yl)ethane-1,2-diol
- SCHEMBL19690337
- 1,2-Etanodiol, 1-(2,3-dihidro-4-benzofuranil)-, (1S)-
- 820-351-0
- 256472-68-1
- (S)-1-(2,3-Dihydro-benzofuran-4-yl)-ethane-1,2-diol
-
- MDL: MFCD14525660
- Inchi: 1S/C10H12O3/c11-6-9(12)7-2-1-3-10-8(7)4-5-13-10/h1-3,9,11-12H,4-6H2/t9-/m1/s1
- InChI Key: GISHMZNHTLGCGK-SECBINFHSA-N
- SMILES: O1CCC2=C1C=CC=C2[C@@H](CO)O
Computed Properties
- Exact Mass: 180.078644241Da
- Monoisotopic Mass: 180.078644241Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 49.7Ų
1,2-Etanodiol, 1-(2,3-dihidro-4-benzofuranil)-, (1S)- Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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